Cas no 581-30-6 (3H-Phenothiazin-3-one)

3H-Phenothiazin-3-one structure

Product Name:3H-Phenothiazin-3-one

CAS No:581-30-6

Molecular Formula:C₁₂H₇NOS

Molecular Weight:213.2551

MDL:MFCD00966897

CID:948063

PubChem ID:68485

3H-Phenothiazin-3-one Properties

Names and Identifiers

- 3H-phenothiazin-3-one
- 3-Phenothiazone
- 3H-phenothiazine-3-one
- 3H-pheno-thiazinone
- 3-phenothiazinone
- NSC402439
- phenothiazine-3-one
- phenothiazone
- SureCN87789
- phenothiazin-3-one
- 5YML4NNP1E
- MLS003171518
- YKGCCFHSXQHWIG-UHFFFAOYSA-N
- 3H-Phenothiazinone
- 3H-Phenothiazin-3-one (8CI)(9CI)
- 3H-phenothiaz-3-one
- SMR001875402
- ST50999883
- SCHEMBL4361894
- UNII-5YML4NNP1E
- AI3-03564
- SCHEMBL10783204
- NSC 402439
- NSC-402439
- CHEMBL1879816
- 581-30-6
- AS-56606
- DTXSID4073912
- AKOS003593464
- NS00126945
- SCHEMBL87789
- +Expand
- MDL： MFCD00966897
- InChIKey： YKGCCFHSXQHWIG-UHFFFAOYSA-N
- Inchi： 1S/C12H7NOS/c14-8-5-6-10-12(7-8)15-11-4-2-1-3-9(11)13-10/h1-7H
- SMILES： S1C2=C([H])C([H])=C([H])C([H])=C2N=C2C([H])=C([H])C(C([H])=C12)=O

Computed Properties

Exact Mass: 213.02491
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 0
Monoisotopic Mass: 213.02483502g/mol
Heavy Atom Count: 15
Complexity: 394
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2
Topological Polar Surface Area: 54.7

Experimental Properties

PSA: 29.43

3H-Phenothiazin-3-one Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003KBL-100mg	3-Phenothiazone	581-30-6	95%	100mg	$169.00
A2B Chem LLC	AB65505-100mg	3H-Phenothiazin-3-one	581-30-6	95%	100mg	$164.00	2024-04-19
Aaron	AR003KJX-100mg	3-Phenothiazone	581-30-6	95%	100mg	$139.00
Chemenu	CM522397-1g	3H-Phenothiazin-3-one	581-30-6	97%	1g	$655	2022-06-10
eNovation Chemicals LLC	D582260-0.1g	3-Phenothiazone	581-30-6	95%	0.1g	$307	2022-09-05
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBST173-250mg	3H-phenothiazin-3-one	581-30-6	95%	250mg	￥1795.0
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	H906958-1g	3H-phenothiazin-3-one	581-30-6	95%	1g	5,173.20

3H-Phenothiazin-3-one Synthesis

Synthetic Circuit 1

58-40-2

581-30-6

1207-71-2

146-21-4

Reaction Conditions

1.1 Reagents: Iodylbenzene , Vanadyl acetylacetonate Solvents: Benzene

Reference

: Biomimetic oxidation of some nitrogen-containing compounds by the iodoxybenzene-vanadyl acetylacetonate complex

Barret, R.; Pautet, F.; Daudon, M., Pharmazie, 1986, 41(4), 285-6

Synthetic Circuit 2

1207-72-3

581-30-6

2234-09-5

1207-71-2

Reaction Conditions

1.1 Reagents: Iodylbenzene Catalysts: Vanadyl acetylacetonate Solvents: Benzene

Reference

: Oxidation of phenothiazine and its N-methyl derivatives by iodoxylbenzene-vanadyl acetylacetonate

Pautet, F.; Barret, R.; Daudon, M., Pharmazie, 1985, 40(3), 202-3

3H-Phenothiazin-3-one Raw materials

3H-Phenothiazin-3-one Preparation Products

3H-Phenothiazin-3-one Related Literature

1. 705. Polynuclear heterocyclic systems. Part II. Hydroxyderivatives

G. M. Badger,R. S. Pearce,R. Pettit J. Chem. Soc. 1951 3204
2. The determination of phenothiazine in commercial preparations by ultra-violet absorption spectroscopy

A. Brierley,D. M. Langbridge Analyst 1961 86 709
3. A review on graphene-based nanocomposites for electrochemical and fluorescent biosensors

Siva Kumar Krishnan,Eric Singh,Pragya Singh,Meyya Meyyappan,Hari Singh Nalwa RSC Adv. 2019 9 8778
4. Synthesis of [1,4]benzoxazino[2,3-b]phenoxazines and [1,4]benzothiazino[2,3-b]phenothiazines

R. L. Mital,S. K. Jain J. Chem. Soc. C 1971 1875
5. A review on graphene-based nanocomposites for electrochemical and fluorescent biosensors

Siva Kumar Krishnan,Eric Singh,Pragya Singh,Meyya Meyyappan,Hari Singh Nalwa RSC Adv. 2019 9 8778
6. Phenothiazine antioxidants increase mitochondrial biogenesis and frataxin levels in Friedreich's ataxia cells

Omar M. Khdour,Indrajit Bandyopadhyay,Nishant P. Visavadiya,Sandipan Roy Chowdhury,Sidney M. Hecht Med. Chem. Commun. 2018 9 1491
7. Oxidative radical coupling of hydroquinones and thiols using chromic acid: one-pot synthesis of quinonyl alkyl/aryl thioethers

T. P. Adarsh Krishna,Sakthivel Pandaram,Suresh Chinnasamy,Andivelu Ilangovan RSC Adv. 2020 10 19454
8. Electrochemical glucose sensors in diabetes management: an updated review (2010–2020)

Hazhir Teymourian,Abbas Barfidokht,Joseph Wang Chem. Soc. Rev. 2020 49 7671
9. The determination of phenothiazine in commercial preparations by chromatography

D. Gunew Analyst 1960 85 360
10. Bromate analysis in groundwater and wastewater samples

Ray Butler,Lucy Lytton,Andrew R. Godley,Ibtisam E. Tothill,Elise Cartmell J. Environ. Monit. 2005 7 999

581-30-6 (3H-Phenothiazin-3-one) Related Products

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Recommended suppliers

Amadis Chemical Company Limited

(CAS:581-30-6)3H-Phenothiazin-3-one

Purity:99%

Quantity:1g

Price($):523.0